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This guide provides an objective comparison of finite element analysis (FEA) predictions with
experimental data for the impact testing of composite poles. The content is designed to assist
researchers and professionals in validating their numerical models and understanding the
complex dynamics of composite structures under impact loads.

Data Presentation: FEA vs. Experimental Results

The validation of a finite element model is critically dependent on the correlation between its
predictions and empirical data obtained from physical tests. For the impact analysis of a Glass
Fiber Reinforced Polymer (GFRP) lighting pole, a direct comparison reveals a strong
agreement between the two methodologies, albeit with predictable variances.

A study on the dynamic behavior of a 5-meter tall tapered GFRP pole under a simulated vehicle
collision provides a clear example of this correlation. The finite element model, when compared
to the experimental results, demonstrated a high degree of accuracy in predicting the structural
response. The peak impact load forecasted by the FE model was approximately 5.6% higher
than the value recorded during the physical test, while the maximum displacement was over-
predicted by about 9.4%.[1] This level of agreement validates the FE model for further
parametric studies.[1]
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Finite Element

. Experimental . Percentage
Performance Metric Analysis (FEA) .
Result o Difference
Prediction
Peak Impact Load Reference Value + 5.6% 5.6%
Maximum
Reference Value +9.4% 9.4%

Displacement

Table 1: Comparison of Experimental and Finite Element Analysis (FEA) results for a GFRP
pole under impact loading. The experimental result is taken as the reference value.

Experimental Protocols

A robust experimental setup is fundamental to acquiring reliable data for the validation of finite
element models. The following protocol outlines a typical methodology for the impact testing of
composite poles.

Objective: To simulate a vehicular collision and measure the dynamic response of a GFRP
lighting pole.

Apparatus:
e Impactor: A 500 kg drop-weight with a hemispherical impact head.
o Test Specimen: A 5-meter tall tapered GFRP pole.

 Fixturing: The base of the pole is securely mounted to a rigid foundation, often incorporating
a steel sleeve, base plate, and anchor bolts to replicate in-service conditions.[1]

o Data Acquisition System: High-speed cameras, accelerometers, and strain gauges placed at
critical locations on the pole to record the impact event, accelerations, and deformations.

Procedure:

» The GFRP pole is vertically mounted and secured in the test fixture.
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 Instrumentation, including accelerometers and strain gauges, is attached to the pole at
predetermined locations to capture the dynamic response.

e The 500 kg drop-weight is raised to a height of 400 mm above the designated impact point
on the pole.[1]

e High-speed cameras are positioned to capture the impact event from multiple angles.
e The drop-weight is released, impacting the GFRP pole.

e The data from the accelerometers and strain gauges are recorded throughout the impact
event.

o Post-impact, the pole is inspected for visible damage such as cracks, delamination, and fiber
breakage.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the finite element model validation
process and a conceptual representation of the damage progression in a composite pole
during an impact event.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.mdpi.com/2075-5309/15/13/2341
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

4 )

Finite Element Analysis (FEA)

. Material Properties
[Geometrlc Model of Pole) [ (GFRP) ]

[Mesh GeneratiorD<—

4 Experimental Testing R l
Experimental Setup . -
Qe.g., Drop-Weight TestD @oundary & Loading Condltlong
Data Acquisition FEA Solver
(Sensors, Cameras) (e.g., LS-DYNA, Abaqus)
Experimental Results FEA Predictions
(Force, Displacement, Damage) (Force, Displacement, Stress)

- J

Comparison & Correlation

Model Validation

Click to download full resolution via product page

FEA Validation Workflow

Initial Impact Event Low Energ Matrix Cracking |—>

Delamination Increased Energ Fiber Breakage High Energ Penetration / Perforation

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1192653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Composite Pole Damage Progression

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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